Cas no 4518-70-1 (Methyl corosolate)

Methyl corosolate Properties

Names and Identifiers

• Methyl corosolate
• (2alpha,3beta)-2,3-Dihydroxy-urs-12-en-28-oic acid methyl ester
• corosolic acid methyl ester
• 4518-70-1
• methyl (1S,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-10,11-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylate
• SCHEMBL13637940
• BRZWXKGDPAZBLF-OKUTUCSLSA-N
• DTXSID701316409
• CHEMBL394202
• +Expand

• InChIKey： BRZWXKGDPAZBLF-HRWNNINXSA-N
• Inchi： 1S/C31H50O4/c1-18-11-14-31(26(34)35-8)16-15-29(6)20(24(31)19(18)2)9-10-23-28(5)17-21(32)25(33)27(3,4)22(28)12-13-30(23,29)7/h9,18-19,21-25,32-33H,10-17H2,1-8H3/t18-,19+,21-,22?,23-,24+,25+,28+,29-,30-,31+/m1/s1
• SMILES： COC(C12CCC3(C4(CCC5C(C(C(CC5(C)[C@H]4CC=C3[C@H]1C(C(CC2)C)C)O)O)(C)C)C)C)=O

Computed Properties

• Exact Mass: 486.37100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 486.37091007g/mol
• Heavy Atom Count: 35
• Complexity: 923
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 6.14870
• PSA: 66.76000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters